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Compound of Interest

Compound Name: 6-Oxo-3-methylhexyl acetate

CAS No.: 84145-52-8

Cat. No.: B12653992

Get Quote

Abstract: This technical guide provides a comprehensive overview of 6-oxohexyl acetate, a

bifunctional organic compound of interest to researchers and professionals in drug

development and chemical synthesis. Due to the lack of readily available information on "6-
Oxo-3-methylhexyl acetate," this guide focuses on the closely related and well-documented

compound, 6-oxohexyl acetate. The document will cover its chemical identity, synthesis

methodologies, physicochemical properties, and potential applications, with a focus on the

underlying scientific principles and practical insights.

Introduction and Chemical Identity
6-Oxohexyl acetate, also known by its synonym 6-acetoxyhexanal, is a linear aliphatic

compound featuring both an aldehyde (oxo) functional group and an acetate ester. This dual

functionality makes it a versatile building block in organic synthesis.

Table 1: Chemical Identifiers and Properties of 6-Oxohexyl Acetate
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Identifier Value Source

CAS Number 68750-25-4 [1]

Molecular Formula C8H14O3 [1]

Molecular Weight 158.19 g/mol [1]

IUPAC Name 6-oxohexyl acetate [1]

Synonyms
6-acetoxyhexanal,

oxohexylacetate
[1]

Based on the nomenclature, the requested compound "6-Oxo-3-methylhexyl acetate" would

have the following predicted properties:

Table 2: Predicted Properties for 6-Oxo-3-methylhexyl acetate

Identifier Predicted Value

Molecular Formula C9H16O3

Molecular Weight 172.22 g/mol

The structural difference, the addition of a methyl group at the 3-position, would slightly

increase the molecular weight and likely influence its polarity and boiling point. However,

without experimental data, these remain theoretical predictions.

Synthesis of 6-Oxohexyl Acetate
The synthesis of 6-oxohexyl acetate can be approached through several strategic pathways.

The choice of method often depends on the available starting materials, desired scale, and

purity requirements. A common and logical approach involves the selective oxidation of a

corresponding diol or alcohol.

Selective Oxidation of 6-Acetoxy-1-hexanol
A primary route to 6-oxohexyl acetate involves the selective oxidation of the terminal alcohol in

6-acetoxy-1-hexanol. This method is favored for its directness and control over the final
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product.

Diagram 1: Synthesis of 6-Oxohexyl Acetate via Selective Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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